N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C14H13N3O3S2/c1-2-20-11-8-6-10(7-9-11)17-22(18,19)13-5-3-4-12-14(13)16-21-15-12/h3-9,17H,2H2,1H3
• InChI Key: WECLYCXSJDFORP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-4-sulfonamide, commonly known as EBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of benzothiadiazole derivatives and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of EBS is not fully understood. However, it is believed that EBS exerts its biological activity by binding to specific receptors or enzymes in the body. In anti-cancer research, EBS has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
EBS has been shown to have several biochemical and physiological effects. In anti-cancer research, EBS has been shown to inhibit the expression of several genes involved in cancer cell proliferation and survival. In anti-inflammatory research, EBS has been shown to reduce the production of pro-inflammatory cytokines. In anti-microbial research, EBS has been shown to inhibit the growth of several bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

EBS has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. It has also been shown to have low toxicity and high selectivity for specific targets. However, EBS also has some limitations. Its solubility in water is relatively low, which can make it difficult to work with in aqueous solutions. Additionally, its stability can be affected by exposure to light and air.

Future Directions

There are several future directions for research on EBS. In medicinal chemistry, further studies are needed to investigate its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In material science, further studies are needed to investigate its potential as a fluorescent probe for the detection of other metal ions. In analytical chemistry, further studies are needed to investigate its potential as a reagent for the determination of other trace elements. Additionally, further studies are needed to investigate its potential as a photosensitizer for use in photodynamic therapy.

Synthesis Methods

The synthesis of EBS can be achieved by several methods, including the reaction of 4-ethoxyaniline with 2-aminothiophenol followed by sulfonation with chlorosulfonic acid. Another method involves the reaction of 4-ethoxyaniline with 2-chloro-1,3-benzothiazole followed by sulfonation with sulfuric acid.

Scientific Research Applications

EBS has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, EBS has been investigated for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In material science, EBS has been used as a fluorescent probe for the detection of metal ions. In analytical chemistry, EBS has been used as a reagent for the determination of trace amounts of copper.